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Compound of Interest

Compound Name: Trimethylsilyl ether of glycerol

Cat. No.: B8581207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the trimethylsilyl ether of
glycerol, focusing on its chemical identity, properties, and relevant technical data. This
document is intended to support research and development activities where this compound is
of interest.

Chemical Identity and Properties

The most common form of trimethylsilyl ether of glycerol is the fully substituted derivative,
where all three hydroxyl groups of the glycerol backbone are replaced by trimethylsilyl ether
groups. This compound is systematically named 1,2,3-tris(trimethylsiloxy)propane.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

1,2,3-
Chemical Name o , [11[2][3][4]
tris(trimethylsiloxy)propane

Trimethylsilyl ether of glycerol,
Synonyms Glycerol tris(trimethylsilyl) [L112][3][4][5]
ether, TMS-GLYCEROL

CAS Number 6787-10-6 [21[3]1[4][6][7]

Molecular Formula C12H3203Si3 [11121141171

Molecular Weight 308.64 g/mol [11[4117118]
1,3-

IUPAC Name bis(trimethylsilyloxy)propan-2- [1]

yloxy-trimethylsilane

It is important to note that partially silylated versions of glycerol also exist, such as the mono-
trimethylsilyl ether of glycerol, which has a distinct CAS number and a molecular weight of
164.27 g/mol .[9] This guide, however, focuses on the tris-substituted compound as it is the
most prevalently referenced form.

Physicochemical Data

A summary of the key physicochemical properties of 1,2,3-tris(trimethylsiloxy)propane is
provided below. These properties are essential for handling, storage, and application in various
experimental settings.

Table 2: Physicochemical Properties

Property Value Conditions Source
Boiling Point 78-81 °C 2 Torr [4]
Density 0.8729 g/cm3 22 °C [4]
Storage Temperature 2-8°C [41[7]
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Applications in Research and Development

The trimethylsilyl ether of glycerol is primarily utilized as a derivative for analytical purposes,
particularly in gas chromatography (GC) and mass spectrometry (MS). The process of silylation
increases the volatility and thermal stability of glycerol, making it amenable to GC analysis.
This derivatization is a common step in metabolomics and other biochemical analyses for the
quantification of glycerol and glycerides.

Experimental Protocols

While specific experimental protocols are highly dependent on the application and
instrumentation, a general workflow for the silylation of glycerol for GC-MS analysis is outlined
below.

General Workflow for Glycerol Silylation

Sample containing Glycerol

:

Evaporation to Dryness

:

Addition of Silylating Agent
(e.g., BSTFA, TMCS)

:

Incubation
(e.g., 60-80°C for 30-60 min)
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Caption: A typical workflow for the derivatization of glycerol to its trimethylsilyl ether for GC-MS
analysis.

Further Research and Signaling Pathways

Currently, there is limited direct research on the specific signaling pathways modulated by the
trimethylsilyl ether of glycerol itself, as it is primarily an analytical derivative. Research is
focused on the biological roles of glycerol, and this compound serves as a tool for its
measurement. Any investigation into signaling pathways would typically focus on the parent
molecule, glycerol, and its metabolic fate.

Safety and Handling

Standard laboratory safety precautions should be observed when handling the trimethylsilyl
ether of glycerol and the silylating agents used in its preparation. These reagents are often
moisture-sensitive and can be corrosive. Work should be conducted in a well-ventilated fume
hood, and appropriate personal protective equipment (PPE), including gloves and safety
glasses, should be worn. Refer to the specific Safety Data Sheet (SDS) for detailed handling
and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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